5-Dodecen-1-ol, acetate, (E)-
Overview
Description
5-Dodecen-1-ol, acetate, (E)-, also known as E-5-dodecenyl acetate, is a pheromone compound found in various insects. It is commonly used in scientific research to understand the mechanism of insect communication and behavior.
Scientific Research Applications
Pheromone Research and Pest Control
- Use in Sex Attractants for Insect Control: (E)-10-Dodecen-1-yl acetate is a sex attractant for certain moth species, like the pea moth Cydia nigricana. Research has explored its effectiveness and interaction with structurally related compounds in field traps for pest control (Greenway, Wall, & Perry, 1982).
- Pheromone Communication Disruption: Synthetic acetates similar to 5-Dodecen-1-ol, acetate, (E)- have been tested as disruptants of pheromone communication in various pest species, such as the fall armyworm Spodoptera frugiperda, potentially offering a method for pest control (Mitchell, Copeland, Sparks, & Sekul, 1974).
Chemical Synthesis and Analysis
- Chemical Synthesis Studies: There has been significant research into the synthesis of compounds like 5-Dodecen-1-ol, acetate, (E)-, as they are important in the study of insect pheromones. For example, the sex pheromone of grapholitha molesta has been synthesized from oleic acids (Fu, 2003).
- Analysis of Pheromone Components: The major sex pheromone component of Argyrogramma verruca was identified as (Z)-5-decen-l-ol acetate, similar in structure to 5-Dodecen-1-ol, acetate, (E)-, showcasing the importance of such compounds in entomological research (Heath & Landolt, 1987).
Ecological and Behavioral Studies
- Insect Behavior and Ecology: Research involving compounds like 5-Dodecen-1-ol, acetate, (E)- often focuses on understanding insect behavior and ecology, particularly in relation to mating and communication systems. This includes studying the responses of pest species to synthetic pheromones for better pest management strategies (Smith et al., 1987).
properties
CAS RN |
16676-97-4 |
|---|---|
Molecular Formula |
C14H26O2 |
Molecular Weight |
226.35 g/mol |
IUPAC Name |
[(E)-dodec-5-enyl] acetate |
InChI |
InChI=1S/C14H26O2/c1-3-4-5-6-7-8-9-10-11-12-13-16-14(2)15/h8-9H,3-7,10-13H2,1-2H3/b9-8+ |
InChI Key |
FOEWNRTZASNZJY-CMDGGOBGSA-N |
Isomeric SMILES |
CCCCCC/C=C/CCCCOC(=O)C |
SMILES |
CCCCCCC=CCCCCOC(=O)C |
Canonical SMILES |
CCCCCCC=CCCCCOC(=O)C |
Other CAS RN |
16676-97-4 16676-96-3 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[(E)-2-(2,4-dichlorophenyl)ethenyl]pyridine](/img/structure/B102758.png)
![3-butyl-2-hydroxy-4H-pyrido[1,2-a]pyrimidin-4-one](/img/structure/B102767.png)
![3-Ethyl-4-hydroxypyrido[1,2-a]pyrimidin-2-one](/img/structure/B102773.png)
![[1,4,2,3]Dithiadiborino[2,3-b][1,4,2,3]dithiadiborin, tetrahydro-](/img/structure/B102774.png)
